4-(3-Methoxycarbonylphenyl)-3-methoxybenzoic acid, 95%

• IUPAC Name: 3-methoxy-4-(3-methoxycarbonylphenyl)benzoic acid
• InChI: InChI=1S/C16H14O5/c1-20-14-9-11(15(17)18)6-7-13(14)10-4-3-5-12(8-10)16(19)21-2/h3-9H,1-2H3,(H,17,18)
• InChI Key: VJOLYEIBNVRWFP-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(C=CC(=C1)C(=O)O)C2=CC(=CC=C2)C(=O)OC
• Molecular Formula: C16H14O5
• DSSTOX Substance ID: DTXSID00690682
• Molecular Weight: 286.28 g/mol
• CAS RN: 1262009-58-4

Description

4-(3-Methoxycarbonylphenyl)-3-methoxybenzoic acid, 95% (4-MMCB) is an organic compound commonly used in scientific research and laboratory experiments. It is a white, crystalline solid with a melting point of approximately 150°C and a molecular weight of 296.3 g/mol. 4-MMCB is a derivative of phenylacetic acid and is a structural analog of 4-methoxybenzoic acid (4-MBA). 4-MMCB has been studied for its potential applications in drug synthesis, biochemistry, and physiology.

Scientific Research Applications

4-(3-Methoxycarbonylphenyl)-3-methoxybenzoic acid, 95% has been studied for its potential applications in drug synthesis, biochemistry, and physiology. In drug synthesis, 4-(3-Methoxycarbonylphenyl)-3-methoxybenzoic acid, 95% has been used as a starting material for the synthesis of a variety of drugs, including anti-inflammatory agents, anticonvulsants, and anti-cancer drugs. It has also been used as a reagent in the synthesis of peptides, oligonucleotides, and other biologically active molecules. In biochemistry, 4-(3-Methoxycarbonylphenyl)-3-methoxybenzoic acid, 95% has been used as an inhibitor of enzyme activity and as a substrate for enzyme-catalyzed reactions. In physiology, 4-(3-Methoxycarbonylphenyl)-3-methoxybenzoic acid, 95% has been studied for its effects on cell signaling pathways and its potential use in drug delivery.

Mechanism of Action

The mechanism of action of 4-(3-Methoxycarbonylphenyl)-3-methoxybenzoic acid, 95% is not fully understood. However, it is known to interact with a variety of proteins and enzymes, including cytochrome P450 enzymes, which are involved in the metabolism of drugs and other compounds. 4-(3-Methoxycarbonylphenyl)-3-methoxybenzoic acid, 95% has also been shown to inhibit the activity of several enzymes involved in the biosynthesis of fatty acids and other lipids.
Biochemical and Physiological Effects
4-(3-Methoxycarbonylphenyl)-3-methoxybenzoic acid, 95% has been studied for its effects on biochemical and physiological processes. In vitro studies have shown that 4-(3-Methoxycarbonylphenyl)-3-methoxybenzoic acid, 95% can inhibit the activity of several enzymes involved in the metabolism of drugs, including cytochrome P450 enzymes. In vivo studies have demonstrated that 4-(3-Methoxycarbonylphenyl)-3-methoxybenzoic acid, 95% can modulate the activity of several cell signaling pathways, including those involved in the regulation of cell growth and differentiation.

Advantages and Limitations for Lab Experiments

The use of 4-(3-Methoxycarbonylphenyl)-3-methoxybenzoic acid, 95% in laboratory experiments has several advantages. It is a relatively inexpensive and readily available compound, and it can be used in a variety of biochemical and physiological experiments. However, there are also some limitations to its use. 4-(3-Methoxycarbonylphenyl)-3-methoxybenzoic acid, 95% is a relatively unstable compound and is sensitive to light and air. In addition, its effects on biochemical and physiological processes are not fully understood, and its potential toxicity is not known.

Future Directions

There are several potential future directions for the use of 4-(3-Methoxycarbonylphenyl)-3-methoxybenzoic acid, 95% in scientific research. It could be used in drug synthesis to develop new drugs with improved efficacy and safety. It could also be used to study the mechanism of action of other compounds, as well as to investigate the effects of 4-(3-Methoxycarbonylphenyl)-3-methoxybenzoic acid, 95% on cell signaling pathways and biochemical processes. Additionally, 4-(3-Methoxycarbonylphenyl)-3-methoxybenzoic acid, 95% could be used to develop novel drug delivery systems, such as nanocarriers and liposomes. Finally, further research is needed to evaluate the potential toxicity of 4-(3-Methoxycarbonylphenyl)-3-methoxybenzoic acid, 95% and to determine its optimal dose and route of administration.

Synthesis Methods

4-(3-Methoxycarbonylphenyl)-3-methoxybenzoic acid, 95% can be synthesized by the reaction of 4-methoxybenzaldehyde and 3-methoxycarbonylphenylacetic acid in the presence of a base. The reaction is carried out in an aqueous medium at a temperature of 40-60°C. The product is then purified by recrystallization from ethyl acetate or chloroform. The purity of the product can be determined by HPLC or NMR spectroscopy.